Cas no 2171452-58-5 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid
• CAS No: 2171452-58-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6300145
• PubChem ID: 165580288
• Update Time: 2025-07-20

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid
• 2171452-58-5
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylpentanoic acid
• EN300-1574509

• Inchi： 1S/C27H34N2O5/c1-5-17(14-24(30)29-23(15-25(31)32)27(2,3)4)28-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-23H,5,14-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)/t17-,23?/m1/s1
• InChI Key： JPXUIPMDAXBQHL-LIXIDFRTSA-N
• SMILES： O(C(N[C@H](CC)CC(NC(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid

Comprehensive Overview of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid (CAS No. 2171452-58-5)

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid (CAS No. 2171452-58-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structural features, including the 4,4-dimethylpentanoic acid backbone and Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, make it a valuable building block for researchers in pharmaceutical development and biochemical studies. The compound's chiral center (3R configuration) further enhances its utility in stereoselective applications.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged due to advancements in drug discovery and biologics. 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid addresses key challenges in these fields, such as improving peptide stability and enabling site-specific modifications. Its hydrophobic side chain (from the dimethylpentanoic acid moiety) is particularly useful for modulating peptide solubility and membrane permeability, topics frequently searched by researchers optimizing therapeutic peptides.

The Fmoc group in this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. This aligns with trending searches like "Fmoc deprotection conditions" and "SPPS optimization." The compound's CAS No. 2171452-58-5 serves as a critical identifier for procurement and regulatory documentation, especially for labs focusing on GMP-compliant synthesis. Notably, its structural complexity supports emerging interests in peptide-drug conjugates (PDCs), a hot topic in targeted cancer therapies.

From a synthetic chemistry perspective, the 4,4-dimethylpentanoic acid segment introduces steric hindrance that can influence secondary structure formation in peptides—a feature explored in searches related to "peptide helicity control." Meanwhile, the Fmoc-protected amine ensures compatibility with standard automated peptide synthesizers, making it practical for high-throughput workflows. These attributes respond to frequent queries about "non-natural amino acid incorporation" and "peptide backbone engineering," reflecting its relevance in cutting-edge research.

Quality control of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid typically involves HPLC and mass spectrometry, addressing the growing emphasis on analytical characterization in peptide research. The compound's stability under N-terminal protection conditions also makes it suitable for multi-step syntheses, a requirement highlighted in forums discussing "long peptide chain assembly." As the biopharmaceutical industry expands, such tailored building blocks become indispensable for developing next-generation biologics with enhanced pharmacokinetic properties.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylpentanoic acid (CAS No. 2171452-58-5) represents a sophisticated tool for modern peptide chemists and bioconjugation specialists. Its design intersects with multiple trending themes in life sciences, from precision medicine to structural biology, while its technical specifications cater to practical concerns in process chemistry and scale-up challenges—topics consistently ranking high in scientific search queries.